Cas no 2228403-30-1 (4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole)

• Product Name: 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole
• CAS No: 2228403-30-1
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• CID: 5922209
• PubChem ID: 165636542
• Update Time: 2025-05-20

4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole
• 2228403-30-1
• EN300-1978261

• Inchi： 1S/C8H12ClN3/c1-5-7(6-3-4-10-6)8(9)12(2)11-5/h6,10H,3-4H2,1-2H3
• InChI Key： NPVNOKRMNSHKLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1CCN1

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole

4-(Azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole: A Comprehensive Overview

The compound 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole, identified by the CAS number CAS No. 2228403-30-1, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyrazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of an azetidine ring and a chlorine substituent adds unique properties to this compound, making it a subject of interest in both academic and industrial research.

The structure of 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole is characterized by a pyrazole ring system with substituents at positions 4 and 5. The azetidine group at position 4 introduces a four-membered saturated ring, which can influence the compound's stability and reactivity. The chlorine atom at position 5 contributes to the molecule's electronic properties, potentially enhancing its activity in biological systems. Additionally, the methyl groups at positions 1 and 3 provide steric bulk and may play a role in optimizing pharmacokinetic profiles.

Recent studies have highlighted the potential of CAS No. 2228403-30-1 as a lead compound in drug discovery. Its unique combination of structural features makes it a promising candidate for targeting various biological pathways. For instance, research has shown that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential use in anti-inflammatory therapies.

In terms of synthesis, 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis typically begins with the preparation of an appropriate azetidine derivative, followed by coupling reactions to introduce the pyrazole ring system. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The application of this compound extends beyond pharmaceuticals. Its structural versatility makes it suitable for use in agrochemicals, where it can serve as an active ingredient in pesticides or herbicides. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, aligning with global efforts to reduce environmental impact.

In conclusion, 4-(azetidin-2-yl)-5-chloro-1,3-dimethyl-1H-pyrazole, or CAS No. 2228403